Cas no 895015-81-3 (N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895015-81-3
• MF: C₂₃H₂₂ClN₅O₂
• MW: 435.906083583832
• CID: 6137056
• PubChem ID: 16799453
• Update Time: 2025-10-21

N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(4-butylphenyl)-2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(4-butylphenyl)-2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• F2514-0177
• AKOS024655269
• N-(4-butylphenyl)-2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• 895015-81-3

• Inchi： 1S/C23H22ClN5O2/c1-2-3-5-16-8-10-18(11-9-16)27-21(30)14-28-15-25-22-20(23(28)31)13-26-29(22)19-7-4-6-17(24)12-19/h4,6-13,15H,2-3,5,14H2,1H3,(H,27,30)
• InChI Key： SCUVDRAFDBTDRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O

Computed Properties

• Exact Mass: 435.1462027g/mol
• Monoisotopic Mass: 435.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide: A Comprehensive Overview

The compound with CAS No 895015-81-3, known as N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a pyrazolo[3,4-d]pyrimidine core, a 3-chlorophenyl group, and an N-(4-butylphenyl) substituent. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives as bioactive agents. These compounds are known to exhibit diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the 3-chlorophenyl group in this compound further enhances its chemical versatility, enabling it to participate in a wide range of biochemical reactions. Researchers have also explored the role of N-(4-butylphenyl) substituents in modulating the physical and chemical properties of the molecule, particularly its solubility and stability under various conditions.

The synthesis of N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions and subsequent functionalization with the desired substituents. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are crucial for studying its stereochemical effects on biological activity.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, studies have demonstrated that pyrazolo[3,4-d]pyrimidine derivatives can act as inhibitors of key enzymes involved in disease pathways such as kinase signaling and inflammation. The integration of the N-(4-butylphenyl) group into the molecule's structure has been found to improve its binding affinity to target proteins, making it a valuable lead compound for drug design.

Moreover, the N-(4-butylphenyl) substituent contributes significantly to the molecule's electronic properties, which are essential for its performance in electronic materials. Recent research has explored the use of this compound as a building block for organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in flexible electronics and light-emitting diodes (LEDs).

Another area where this compound has shown potential is in catalysis. The pyrazolo[3,4-d]pyrimidine core can act as a ligand for transition metal catalysts, facilitating various transformations such as cross-coupling reactions and enantioselective reductions. The presence of the 3-chlorophenyl group enhances the ligand's stability under harsh reaction conditions while maintaining its catalytic efficiency.

In conclusion,N-(4-butylphenyl)-2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,d]pyrimidin-5-y acetamide represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure and versatile functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science alike.